![molecular formula C10H12F2N2O2S B2937853 2-(4,4-Difluoropiperidin-1-YL)-4-methylthiazole-5-carboxylic acid CAS No. 2005850-52-0](/img/structure/B2937853.png)
2-(4,4-Difluoropiperidin-1-YL)-4-methylthiazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4,4-Difluoropiperidin-1-yl)acetic acid” is a chemical compound that belongs to the family of piperidine carboxylic acids. It has a molecular weight of 179.17 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for “2-(4,4-Difluoropiperidin-1-yl)acetic acid” is 2-(4,4-difluoropiperidin-1-yl)acetic acid and its InChI code is 1S/C7H11F2NO2/c8-7(9)1-3-10(4-2-7)5-6(11)12/h1-5H2,(H,11,12) .Physical And Chemical Properties Analysis
The physical form of “2-(4,4-Difluoropiperidin-1-yl)acetic acid” is solid . It has a molecular weight of 179.17 .Scientific Research Applications
Synthetic Chemistry Applications
- Advanced Synthesis Techniques : Research on related compounds demonstrates the utility of advanced synthesis techniques, such as ruthenium-catalyzed cycloaddition, to create complex molecules with potential biological activity. This approach is crucial for the development of peptidomimetics or biologically active compounds based on specific scaffolds like triazoles, indicating the relevance of similar synthetic strategies for compounds like 2-(4,4-Difluoropiperidin-1-YL)-4-methylthiazole-5-carboxylic acid in creating biologically active molecules or materials with unique properties (Ferrini et al., 2015).
Medicinal Chemistry Applications
Antiprion Activity : The study of 2-aminothiazoles highlights their antiprion activity, suggesting that structural analogs or derivatives could be explored for therapeutic leads against prion diseases. This underscores the potential medicinal chemistry applications of thiazole derivatives in designing new therapeutic agents (Gallardo-Godoy et al., 2011).
Antimicrobial and Antifungal Agents : The synthesis and evaluation of 1,4-disubstituted 1,2,3-triazole derivatives reveal their potential as antimicrobial agents. This indicates that structurally related compounds, including those containing thiazole and triazole moieties, could serve as bases for developing new antimicrobial and antifungal treatments, showcasing the broad application of such compounds in addressing infectious diseases (Jadhav et al., 2017).
properties
IUPAC Name |
2-(4,4-difluoropiperidin-1-yl)-4-methyl-1,3-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2O2S/c1-6-7(8(15)16)17-9(13-6)14-4-2-10(11,12)3-5-14/h2-5H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHGDQKKOUFEWHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N2CCC(CC2)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.